Cas no 2142960-72-1 (4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 2142960-72-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6240031
• PubChem ID: 165519922
• Update Time: 2025-05-24

4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde
• 2142960-72-1
• EN300-1292233

• Inchi： 1S/C13H14N2O/c1-3-13-14-10(2)8-15(13)12-6-4-11(9-16)5-7-12/h4-9H,3H2,1-2H3
• InChI Key： PEQJOFDFPVQBPZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1C=C(C)N=C1CC

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde

Introduction to 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 2142960-72-1)

4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde, also known by its CAS number 2142960-72-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzaldehydes, which are aromatic aldehydes characterized by the presence of a formyl group (CHO) attached to a benzene ring. The imidazole moiety, specifically the 2-ethyl-4-methyl-substituted variant, imparts additional functional properties that make this compound particularly interesting for research and development.

The chemical structure of 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde consists of a benzene ring with a formyl group at the para position and an imidazole ring substituted with an ethyl group at the 2-position and a methyl group at the 4-position. This combination of functional groups provides a versatile platform for chemical modifications and interactions, making it a valuable starting material for the synthesis of more complex molecules.

In the realm of pharmaceutical research, 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The imidazole moiety is known to form strong hydrogen bonds and π-stacking interactions, which can enhance the binding affinity and selectivity of these derivatives.

Beyond its pharmaceutical applications, 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde has also been investigated for its use in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of polymers and other advanced materials. Studies have shown that this compound can be used as a monomer or cross-linking agent in polymer synthesis, leading to materials with improved mechanical properties and thermal stability. Additionally, its ability to form supramolecular assemblies through non-covalent interactions has opened up new avenues for the development of functional materials with tailored properties.

The synthesis of 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde typically involves multi-step processes that include the formation of the imidazole ring and subsequent coupling reactions to introduce the benzaldehyde moiety. One common approach is to start with 4-bromobenzaldehyde and undergo a series of reactions involving organometallic reagents and cyclization steps to form the desired product. The choice of synthetic route can significantly impact the yield and purity of the final compound, making it essential to optimize each step for large-scale production.

In terms of safety and handling, 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde should be treated with care due to its reactivity as an aldehyde. Proper protective measures should be taken when handling this compound to avoid skin contact or inhalation. It is important to store it in a cool, dry place away from sources of heat or ignition.

The future prospects for 4-(2-ethyl-4-methyl-1H-imidazol-1-yl)benzaldehyde are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts in both pharmaceuticals and materials science. As our understanding of this compound's properties deepens, it is likely that we will see more innovative uses emerging from both academic laboratories and industrial settings.